Cas no 892771-13-0 (4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine)

4-3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine is a heterocyclic compound featuring a 1,2,4-oxadiazole and 1,2,3-triazole core, linked to a 2-fluorophenyl and isopropyl-substituted phenyl group. This structure exhibits potential pharmacological activity due to its dual heterocyclic framework, which is known for enhancing binding affinity and metabolic stability. The presence of the fluorine atom may improve lipophilicity and bioavailability, while the isopropyl group could contribute to steric effects, influencing selectivity. Such compounds are often explored as kinase inhibitors or modulators of biological pathways, making this derivative a promising candidate for medicinal chemistry research. Its synthetic versatility allows for further functionalization to optimize pharmacokinetic properties.
4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine structure
892771-13-0 structure
Product name:4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine
CAS No:892771-13-0
MF:C19H17FN6O
MW:364.376286268234
CID:5478798
PubChem ID:7470738

4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 892771-13-0
    • F3062-0237
    • CCG-166732
    • AKOS001915195
    • 4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-5-amine
    • 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-propan-2-ylphenyl)triazol-4-amine
    • 4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine
    • 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine
    • Inchi: 1S/C19H17FN6O/c1-11(2)12-7-9-13(10-8-12)26-17(21)16(23-25-26)19-22-18(24-27-19)14-5-3-4-6-15(14)20/h3-11H,21H2,1-2H3
    • InChI Key: UZQKVAMOXFXUKP-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1=NOC(C2=C(N)N(C3C=CC(=CC=3)C(C)C)N=N2)=N1

Computed Properties

  • Exact Mass: 364.14478735g/mol
  • Monoisotopic Mass: 364.14478735g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.6Ų

4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3062-0237-1mg
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-5-amine
892771-13-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F3062-0237-30mg
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-5-amine
892771-13-0 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F3062-0237-10mg
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-5-amine
892771-13-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F3062-0237-20mg
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-5-amine
892771-13-0 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F3062-0237-20μmol
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-5-amine
892771-13-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F3062-0237-5mg
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-5-amine
892771-13-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F3062-0237-5μmol
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-5-amine
892771-13-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F3062-0237-3mg
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-5-amine
892771-13-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F3062-0237-2μmol
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-5-amine
892771-13-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F3062-0237-25mg
4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-5-amine
892771-13-0 90%+
25mg
$109.0 2023-05-16

4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine Related Literature

Additional information on 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine (CAS No. 892771-13-0)

The compound 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine (CAS No. 892771-13-0) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and trends in scientific research.

Structurally, 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine combines a fluorophenyl moiety with 1,2,4-oxadiazole and 1,2,3-triazole rings, linked via an amine group. The presence of the fluorine atom enhances its electronic properties, making it a candidate for drug design, particularly in targeting enzymes or receptors where electron-withdrawing groups are beneficial. Researchers often search for "fluorophenyl derivatives in drug discovery" or "oxadiazole-triazole hybrid compounds," reflecting the growing interest in such scaffolds.

One of the most frequently asked questions about this compound revolves around its synthesis. The preparation of CAS No. 892771-13-0 typically involves multi-step reactions, including cyclization and coupling techniques. A popular search term, "synthesis of 1,2,4-oxadiazol-5-yl triazole derivatives," highlights the demand for optimized synthetic routes. Recent advancements in click chemistry and microwave-assisted synthesis have improved yields and reduced reaction times, aligning with the industry's push for greener and more efficient methodologies.

In the context of applications, 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine has shown promise in medicinal chemistry. Its structural motifs are often associated with antimicrobial, anti-inflammatory, and anticancer activities. Searches like "triazole-based antimicrobial agents" or "oxadiazole in cancer therapy" underscore its relevance in addressing global health challenges. Additionally, its potential use in materials science, such as in organic electronics or polymer additives, is gaining traction, as evidenced by queries like "fluorinated heterocycles in OLEDs."

From a regulatory and safety perspective, CAS No. 892771-13-0 is not classified as hazardous under current guidelines. However, proper handling and disposal protocols should always be followed, as with any laboratory chemical. Researchers often seek "safe handling of fluorinated compounds" or "stability of oxadiazole derivatives," emphasizing the need for comprehensive safety data.

In conclusion, 4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazol-5-amine represents a versatile compound with broad interdisciplinary appeal. Its synthesis, properties, and applications align with current trends in drug development and advanced materials, making it a subject of ongoing research. By addressing common search queries and integrating cutting-edge developments, this article aims to provide a valuable resource for scientists and industry professionals alike.

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